Cas no 868228-52-8 (1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea)

• Product Name: 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea
• CAS No: 868228-52-8
• MF: C₂₁H₃₄N₄O
• MW: 358.520864963531
• CID: 6251949
• PubChem ID: 4113273
• Update Time: 2025-10-24

1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea
• SR-01000015780-1
• 1-cyclohexyl-3-(1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl)urea
• SR-01000015780
• AKOS024610499
• 1-cyclohexyl-3-[1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-yl]urea
• F1810-0015
• 868228-52-8

• Inchi： 1S/C21H34N4O/c1-17(22-21(26)23-19-11-7-4-8-12-19)20(18-9-5-3-6-10-18)25-15-13-24(2)14-16-25/h3,5-6,9-10,17,19-20H,4,7-8,11-16H2,1-2H3,(H2,22,23,26)
• InChI Key： CZIQZOAUBUQWTC-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C(C1C=CC=CC=1)N1CCN(C)CC1)NC1CCCCC1

Computed Properties

• Exact Mass: 358.27326172g/mol
• Monoisotopic Mass: 358.27326172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 47.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea

Comprehensive Overview of 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea (CAS No. 868228-52-8)

1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea (CAS No. 868228-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique structural features, including a cyclohexyl group and a 4-methylpiperazine moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a urea derivative, which is known for its versatility in medicinal chemistry.

The molecular structure of 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea combines a phenyl ring with a piperazine scaffold, making it a promising candidate for targeting specific biological pathways. Recent studies have highlighted its potential in modulating protein-protein interactions, a hot topic in modern drug development. Given the growing interest in small-molecule inhibitors and kinase modulators, this compound has been the subject of several preclinical investigations.

One of the key areas of interest for 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea is its potential application in oncology research. The compound's ability to interact with cellular signaling pathways has led to speculation about its utility in cancer therapy. Researchers are also examining its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors in drug design. The inclusion of a methylpiperazine group enhances its solubility, a feature highly sought after in pharmaceutical compounds.

In addition to its pharmaceutical applications, 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea has been studied for its role in neurological research. The compound's structural similarity to known neurotransmitter analogs has prompted investigations into its effects on receptor binding. This aligns with current trends in neuroscience, where there is a strong focus on developing novel compounds for neurodegenerative diseases.

The synthesis of 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea involves multi-step organic reactions, often starting with the preparation of the phenylpropan-2-yl backbone. Advanced techniques such as HPLC purification and NMR characterization are typically employed to ensure high purity and accurate structural confirmation. These methods are essential for maintaining the compound's integrity in research settings.

From a commercial perspective, the demand for 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea is driven by its potential in high-value research applications. Suppliers often provide this compound in milligram to gram quantities, catering to academic and industrial laboratories. The compound's CAS No. 868228-52-8 serves as a unique identifier, ensuring precise sourcing and regulatory compliance.

Given the increasing use of AI and machine learning in drug discovery, 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea has also been featured in computational studies. Researchers utilize molecular docking simulations to predict its interactions with target proteins, a method that has gained traction in recent years. This approach accelerates the identification of promising candidates for further experimental validation.

In summary, 1-cyclohexyl-3-1-(4-methylpiperazin-1-yl)-1-phenylpropan-2-ylurea (CAS No. 868228-52-8) represents a compelling subject of study in both academic and industrial research. Its multifaceted applications, from oncology to neuroscience, underscore its importance in modern chemistry. As the scientific community continues to explore its potential, this compound is likely to remain a key player in the development of next-generation therapeutics.